1-(4,5-dihydronaphtho[1,2-b]thien-2-ylcarbonyl)-4-piperidinecarboxamide

• IUPAC Name: 1-(4,5-dihydrobenzo[g][1]benzothiole-2-carbonyl)piperidine-4-carboxamide
• InChI: InChI=1S/C19H20N2O2S/c20-18(22)13-7-9-21(10-8-13)19(23)16-11-14-6-5-12-3-1-2-4-15(12)17(14)24-16/h1-4,11,13H,5-10H2,(H2,20,22)
• InChI Key: FVEHULRBNPMURJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)N)C(=O)C2=CC3=C(S2)C4=CC=CC=C4CC3
• Molecular Formula: C19H20N2O2S
• Molecular Weight: 340.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to "1-(4,5-dihydronaphtho[1,2-b]thien-2-ylcarbonyl)-4-piperidinecarboxamide" often involves complex chemical reactions aiming to introduce specific functional groups that affect the compound's affinity and activity at various biological targets. For example, the synthesis of N-(1,2,3,4-tetrahydronaphthalen-1-yl)-4-aryl-1-piperazinehexanamides, as a class of 5-HT7 receptor agents, showcases the complexity of creating compounds with specific pharmacological targets through careful selection of substituents affecting the compound's receptor affinity and intrinsic activity (Leopoldo et al., 2007).

Molecular Structure Analysis

The molecular structure of such compounds significantly influences their pharmacological profile. The structural features, including the stereochemistry and the presence of specific substituents, can drastically impact their binding affinity and selectivity toward different receptors. The detailed analysis of N-(1,2,3,4-tetrahydronaphthalen-1-yl)-4-aryl-1-piperazinealkylamides has revealed the importance of the aryl ring linked to the piperazine ring and the alkyl chain length for optimal 5-HT7 receptor affinity (Leopoldo et al., 2004).

Chemical Reactions and Properties

The chemical reactivity and properties of such compounds are influenced by their functional groups. The synthesis and functionalization of these molecules often involve reactions such as alkylation, acylation, and amide formation, which are crucial for enhancing their biological activity and selectivity. The structural modifications and their influence on lipophilicity and receptor activity have been explored to obtain compounds with desired pharmacological profiles (Leopoldo et al., 2008).

Future Directions

The future directions for research on this compound would likely depend on its biological activity. If it shows promising activity in preliminary studies, it could be further optimized and studied in more detail.